Cas no 6952-48-3 (Benzenamine,3-[2-nitro-4-(trifluoromethyl)phenoxy]-)

Benzenamine,3-[2-nitro-4-(trifluoromethyl)phenoxy]- structure
6952-48-3 structure
Product Name:Benzenamine,3-[2-nitro-4-(trifluoromethyl)phenoxy]-
CAS No:6952-48-3
MF:C13H9F3N2O3
MW:298.217373609543
CID:517961
PubChem ID:247885
Update Time:2025-04-19

Benzenamine,3-[2-nitro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-[2-nitro-4-(trifluoromethyl)phenoxy]-
    • 3-[2-nitro-4-(trifluoromethyl)phenoxy]aniline
    • 3-Amino-2'-nitro-4'-trifluormethyl-diphenylether
    • AC1L6L85
    • AR-1F0953
    • CTK5D0305
    • NCIOpen2_002594
    • NSC63334
    • 6952-48-3
    • NSC-63334
    • DTXSID20289739
    • SCHEMBL11169458
    • Inchi: 1S/C13H9F3N2O3/c14-13(15,16)8-4-5-12(11(6-8)18(19)20)21-10-3-1-2-9(17)7-10/h1-7H,17H2
    • InChI Key: GAZRUDPNQMDFNU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC=C(C=1)N)(F)F

Computed Properties

  • Exact Mass: 298.05657
  • Monoisotopic Mass: 298.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • Density: 1.436
  • Boiling Point: 366.1°Cat760mmHg
  • Flash Point: 175.2°C
  • Refractive Index: 1.573
  • PSA: 78.39
  • LogP: 5.09250

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